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Compound of Interest

Compound Name: IMR-1

Cat. No.: B1671805 Get Quote

For researchers, scientists, and drug development professionals working with IMR-1, a novel

Notch inhibitor, stringent adherence to safety protocols is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
IMR-1 is classified with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Based on these hazards, the following personal protective equipment is mandatory when

handling IMR-1.
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PPE Category Item Specification

Hand Protection Gloves

Nitrile gloves. Inspect for tears

or holes before use. Change

gloves immediately if

contaminated.

Eye Protection Safety Glasses/Goggles

Chemical safety goggles are

required. A face shield should

be used in addition to goggles

when there is a risk of

splashing.

Skin and Body Protection Lab Coat A full-length laboratory coat.

Respiratory Protection Respirator

Use in a well-ventilated area. If

handling large quantities or if

there is a risk of aerosolization,

a NIOSH-approved respirator

(e.g., N95 or higher) is

recommended.

Safe Handling and Operational Plan
Adherence to a strict operational plan is crucial to minimize exposure and ensure safety.

Engineering Controls:

Fume Hood: All work with IMR-1 powder or solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[1][2]

Personal Hygiene:

Wash hands thoroughly with soap and water after handling IMR-1, even if gloves were worn.

[1][2][3]

Do not eat, drink, or apply cosmetics in the laboratory.[1]

Weighing and Solution Preparation:
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Handle IMR-1 as a powder in a fume hood to avoid generating dust.[4]

When preparing solutions, add the solvent to the IMR-1 powder slowly to avoid splashing.

IMR-1 is soluble in DMSO.

Storage and Disposal Plan
Proper storage and disposal are critical for maintaining a safe laboratory environment.

Aspect Procedure

Storage

Store IMR-1 powder at 2-8°C. Keep the

container tightly sealed in a dry, well-ventilated

area. Solutions of IMR-1 in solvent can be

stored at -20°C for up to one month or at -80°C

for up to one year; it is recommended to aliquot

to avoid repeated freeze-thaw cycles.[5]

Spill Management

In case of a spill, evacuate the area and ensure

adequate ventilation. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert material and collect it in a sealed

container for disposal as hazardous waste.

Waste Disposal

Dispose of all IMR-1 waste, including

contaminated PPE and empty containers, as

hazardous chemical waste in accordance with

local, state, and federal regulations.[6][7] Do not

dispose of down the drain.[7] Empty containers

should be triple-rinsed with a suitable solvent,

and the rinsate collected as hazardous waste.[7]

Experimental Protocols
While specific experimental protocols will vary, any procedure involving IMR-1 should

incorporate the safety measures outlined above. For example, in cell culture experiments, the

preparation of stock solutions and the addition of IMR-1 to cell media should be performed in a
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fume hood. All disposable materials that come into contact with IMR-1, such as pipette tips and

culture plates, must be disposed of as hazardous chemical waste.

Visual Guides
To further clarify the safety and handling procedures, the following diagrams illustrate the

recommended workflow and the hierarchy of controls.
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Caption: Workflow for Safely Handling IMR-1.
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Caption: Hierarchy of Controls for IMR-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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